![molecular formula C16H18N2O4S B4761986 4-methoxy-3-{[(2-phenylethyl)amino]sulfonyl}benzamide](/img/structure/B4761986.png)
4-methoxy-3-{[(2-phenylethyl)amino]sulfonyl}benzamide
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “4-methoxy-3-{[(2-phenylethyl)amino]sulfonyl}benzamide”, benzamides can be synthesized starting from benzoic acid derivatives and amine derivatives . The products are purified, and their analysis is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods .Molecular Structure Analysis
The molecular structure of “4-methoxy-3-{[(2-phenylethyl)amino]sulfonyl}benzamide” can be analyzed using spectroscopic methods such as IR, 1H NMR, and 13C NMR . These methods can provide information about the functional groups present in the molecule and their arrangement.Chemical Reactions Analysis
Benzamides, which “4-methoxy-3-{[(2-phenylethyl)amino]sulfonyl}benzamide” is a type of, can undergo various reactions. For instance, they can undergo free radical bromination, nucleophilic substitution, and oxidation .Scientific Research Applications
Antioxidant Activity
Benzamide compounds, including 4-methoxy-3-{[(2-phenylethyl)amino]sulfonyl}benzamide, have been found to exhibit antioxidant activity . They can act as free radical scavengers and metal chelators, helping to protect cells from oxidative damage .
Antibacterial Activity
These compounds have also demonstrated antibacterial activity . They can inhibit the growth of both gram-positive and gram-negative bacteria, making them potential candidates for the development of new antibacterial drugs .
Anti-inflammatory Activity
Benzamides have been reported to possess anti-inflammatory properties . This suggests that 4-methoxy-3-{[(2-phenylethyl)amino]sulfonyl}benzamide could potentially be used in the treatment of inflammatory conditions .
Anticancer Activity
Some benzamides have shown potential as anticancer agents . While specific research on 4-methoxy-3-{[(2-phenylethyl)amino]sulfonyl}benzamide is not available, it’s possible that this compound could also exhibit anticancer activity given its structural similarity to other benzamides .
Industrial Applications
Benzamides are used in various industrial sectors, including the plastic, rubber, and paper industries . They can act as plasticizers, stabilizers, and curing agents, among other roles .
Synthesis of Benzene Derivatives
Benzamides can be used in the synthesis of benzene derivatives . The electrophilic aromatic substitution reaction is one such method, where a benzene ring can be substituted with an electrophile to form a new compound .
properties
IUPAC Name |
4-methoxy-3-(2-phenylethylsulfamoyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S/c1-22-14-8-7-13(16(17)19)11-15(14)23(20,21)18-10-9-12-5-3-2-4-6-12/h2-8,11,18H,9-10H2,1H3,(H2,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXLAPUKFZUSOPO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N)S(=O)(=O)NCCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-3-[(2-phenylethyl)sulfamoyl]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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